Cas no 2229506-05-0 (1-methyl-5-(2-methylquinolin-4-yl)-1H-pyrazol-4-amine)

• Product Name: 1-methyl-5-(2-methylquinolin-4-yl)-1H-pyrazol-4-amine
• CAS No: 2229506-05-0
• MF: C₁₄H₁₄N₄
• MW: 238.28776216507
• CID: 5801133
• PubChem ID: 165668941
• Update Time: 2025-06-09

1-methyl-5-(2-methylquinolin-4-yl)-1H-pyrazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 1-methyl-5-(2-methylquinolin-4-yl)-1H-pyrazol-4-amine
• 2229506-05-0
• EN300-1799761

• Inchi： 1S/C14H14N4/c1-9-7-11(14-12(15)8-16-18(14)2)10-5-3-4-6-13(10)17-9/h3-8H,15H2,1-2H3
• InChI Key： DWKYPTQOXBPKTA-UHFFFAOYSA-N
• SMILES： N1(C)C(=C(C=N1)N)C1C=C(C)N=C2C=CC=CC=12

Computed Properties

• Exact Mass: 238.121846464g/mol
• Monoisotopic Mass: 238.121846464g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 296
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 56.7Ų

Additional information on 1-methyl-5-(2-methylquinolin-4-yl)-1H-pyrazol-4-amine

Recent Advances in the Study of 1-methyl-5-(2-methylquinolin-4-yl)-1H-pyrazol-4-amine (CAS: 2229506-05-0)

The compound 1-methyl-5-(2-methylquinolin-4-yl)-1H-pyrazol-4-amine (CAS: 2229506-05-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, featuring a quinoline-pyrazole hybrid structure, has demonstrated promising biological activities, particularly in the context of kinase inhibition and anticancer therapeutics. Recent studies have explored its potential as a selective inhibitor for specific kinase targets, shedding light on its mechanism of action and therapeutic applications.

One of the key findings from recent research is the compound's ability to selectively inhibit certain tyrosine kinases involved in cancer cell proliferation. In vitro studies have shown that 1-methyl-5-(2-methylquinolin-4-yl)-1H-pyrazol-4-amine exhibits potent activity against a subset of kinases, with IC50 values in the low micromolar range. Structural-activity relationship (SAR) analyses have further elucidated the importance of the quinoline and pyrazole moieties in mediating these inhibitory effects, providing valuable insights for future drug design.

In addition to its kinase inhibitory properties, recent investigations have explored the compound's potential in modulating other biological pathways. For instance, preliminary data suggest that it may interact with specific G-protein coupled receptors (GPCRs), opening new avenues for its application in neurological and inflammatory disorders. However, further validation through in vivo studies is required to confirm these findings and assess the compound's pharmacokinetic and safety profiles.

The synthesis and optimization of 1-methyl-5-(2-methylquinolin-4-yl)-1H-pyrazol-4-amine have also been a focus of recent research. Novel synthetic routes have been developed to improve yield and purity, while derivative libraries have been generated to explore structural modifications that enhance potency and selectivity. These efforts have led to the identification of several analogs with improved pharmacological properties, some of which are currently under preclinical evaluation.

Despite these advancements, challenges remain in translating the compound's potential into clinical applications. Issues such as solubility, bioavailability, and off-target effects need to be addressed through further optimization and formulation strategies. Collaborative efforts between academic and industrial researchers are expected to accelerate progress in this area, with the ultimate goal of developing novel therapeutics based on this promising scaffold.

In conclusion, 1-methyl-5-(2-methylquinolin-4-yl)-1H-pyrazol-4-amine represents a versatile and pharmacologically active compound with significant potential in drug discovery. Continued research into its mechanisms of action, structural optimization, and therapeutic applications will be crucial for unlocking its full potential in the treatment of various diseases.